6-[5-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C18H21N7O2/c1-10-14(11(2)27-22-10)18(26)25-6-12-4-24(5-13(12)7-25)17-15-16(19-8-20-17)23(3)9-21-15/h8-9,12-13H,4-7H2,1-3H3
• InChI Key: IGRFABIMOMREIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C18H21N7O2
• Molecular Weight: 367.4 g/mol
• CAS No.: 2640903-36-0

Description

6-[5-(3,5-Dimethyl-1,2-oxazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine is a purine-derived small molecule characterized by a bicyclic octahydropyrrolo[3,4-c]pyrrole scaffold and a 3,5-dimethylisoxazole-4-carbonyl substituent. The 3,5-dimethyl-1,2-oxazole-4-carbonyl group contributes to hydrophobic interactions and metabolic stability due to the isoxazole ring’s resistance to oxidative degradation .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Parameter	Target Compound	BI99808
Substituent	3,5-Dimethyl-1,2-oxazole-4-carbonyl	2-Methoxy-4-methylbenzenesulfonyl
Molecular Formula	C₁₉H₂₃N₇O₃*	C₂₀H₂₄N₆O₃S
Molecular Weight (g/mol)	~421.44	428.508
Key Functional Groups	Isoxazole (heterocycle), carbonyl	Benzenesulfonyl (aromatic sulfonamide), methoxy, methyl
Hypothetical Solubility	Moderate (oxazole enhances lipophilicity)	Higher (sulfonyl group improves aqueous solubility)
Metabolic Stability	Likely high (isoxazole resists hydrolysis)	Moderate (sulfonamide susceptible to enzymatic cleavage)

*Calculated based on substituent differences from BI99808.

Functional Implications of Substituent Differences

3,5-Dimethyl-1,2-oxazole-4-carbonyl vs. Benzenesulfonyl

• Target Compound :
  • The isoxazole ring’s electron-rich nature may facilitate π-π stacking in hydrophobic binding pockets.
  • Methyl groups at positions 3 and 5 sterically shield the carbonyl, reducing susceptibility to esterase-mediated hydrolysis .
• BI99808: The sulfonyl group enhances polarity and hydrogen-bonding capacity, improving solubility but increasing metabolic liability.

Pharmacokinetic and Pharmacodynamic Profiles

• Target Compound : Predicted to exhibit longer half-life due to isoxazole stability, making it suitable for oral administration.
• BI99808: Higher solubility may favor intravenous delivery, but sulfonamide cleavage could limit bioavailability.